Cas no 2228820-04-8 (1,3-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole)

• Product Name: 1,3-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole
• CAS No: 2228820-04-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6267058
• PubChem ID: 165856470
• Update Time: 2025-06-28

1,3-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole
• 2228820-04-8
• EN300-1765665

• Inchi： 1S/C8H12N2O/c1-6-7(4-10(3)9-6)8(2)5-11-8/h4H,5H2,1-3H3
• InChI Key： DVAJZSHPVLSXOL-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1=CN(C)N=C1C

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 30.4Ų

Additional information on 1,3-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole

1,3-Dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole: A Comprehensive Overview

1,3-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole (CAS No. 2228820-04-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents. This article aims to provide a comprehensive overview of 1,3-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Properties and Structure:

1,3-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole is a heterocyclic compound with a molecular formula of C₉H₁₄N₂O. The molecule consists of a pyrazole ring substituted with two methyl groups at the 1 and 3 positions and an oxirane ring attached to the 4-position. The presence of the oxirane ring imparts unique reactivity and chemical properties to the compound. The molecular weight of 1,3-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole is 166.21 g/mol, and it is typically obtained as a colorless or white solid with a melting point ranging from 75 to 78°C.

The structure of 1,3-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole has been extensively studied using various spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques have provided valuable insights into the molecular conformation and electronic properties of the compound. The pyrazole ring is known for its aromatic character, which contributes to the stability and reactivity of the molecule. The oxirane ring, on the other hand, is highly reactive due to its strained cyclic structure, making it an excellent substrate for various chemical transformations.

Synthesis Methods:

The synthesis of 1,3-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole has been reported using several methodologies. One common approach involves the reaction of 3-methylpyrazole with an appropriate epoxide precursor under mild conditions. For example, a typical synthetic route involves the reaction of 3-methylpyrazole with 2-methyloxirane in the presence of a base such as potassium carbonate or sodium hydride. This reaction proceeds via nucleophilic ring opening of the epoxide followed by intramolecular cyclization to form the desired product.

An alternative synthetic method involves the use of transition metal-catalyzed reactions. For instance, palladium-catalyzed coupling reactions have been employed to construct the pyrazole framework with high regioselectivity and yield. These methods offer advantages such as mild reaction conditions, high functional group tolerance, and scalability for large-scale production.

Biological Activities:

1,3-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole has been investigated for its potential biological activities in various therapeutic areas. Recent studies have highlighted its anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to inhibit pro-inflammatory cytokines and enzymes involved in the inflammatory response.

In addition to its anti-inflammatory properties, 1,3-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole has shown potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that 1,3-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole may have therapeutic applications in cancer treatment.

Clinical Trials and Future Prospects:

The promising preclinical results have led to increased interest in advancing 1,3-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole into clinical trials. Several Phase I and II trials are currently underway to evaluate its safety and efficacy in human subjects. Early clinical data have shown favorable safety profiles with minimal adverse effects observed at therapeutic doses.

The future prospects for 1,3-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole are promising. Ongoing research aims to optimize its pharmacological properties through structure-based drug design and formulation development. Additionally, efforts are being made to identify novel targets and mechanisms of action that could further enhance its therapeutic potential.

Conclusion:

1,3-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole, CAS No. 2228820-04-8, is a versatile compound with a unique chemical structure that holds significant promise in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and anticancer properties make it an attractive candidate for further development into therapeutic agents. As research continues to advance our understanding of this compound's biological activities and mechanisms of action, it is likely that new applications will emerge, contributing to the advancement of healthcare solutions.